Cas no 16063-67-5 (D-Glucopyranosiduronicacid, phenyl)

• Product name: D-Glucopyranosiduronicacid, phenyl
• CAS No: 16063-67-5
• MF: C₁₂H₁₄O₇
• MW: 270.23536
• CID: 167347
• PubChem ID: 119239

D-Glucopyranosiduronicacid, phenyl Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranosiduronicacid, phenyl
• phenylglucuronide
• phenyl D-glucopyranosiduronic acid
• phenyl glucopyranosiduronic acid
• SCHEMBL3224345
• CHEBI:177778
• DTXSID60936351
• D-Glucopyranosiduronic acid, phenyl
• (2S,3S,4S,5R)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
• 16063-67-5
• Phenyl hexopyranosiduronic acid

• Inchi： InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)
• InChI Key： WVHAUDNUGBNUDZ-UHFFFAOYSA-N
• SMILES： C1C=CC(OC2OC(C(=O)O)C(O)C(O)C2O)=CC=1

Computed Properties

• Exact Mass: 270.073953
• Monoisotopic Mass: 270.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 0

Experimental Properties

• Density: 1.587
• Boiling Point: 542°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.646